24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone

• CAS No.: 63556-15-0
• Product Name: 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• Molecular Formula: C62H113N11O13
• Molecular Weight: 1220.6 g/mol
• IUPAC Name: 24-tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• Standard InChI: InChI=1S/C62H113N11O13/c1-26-27-28-38(12)50(76)49-54(79)66-47(41(15)74)59(84)67(19)32-45(75)71(23)51(62(16,17)18)55(80)65-46(36(8)9)60(85)68(20)42(29-33(2)3)53(78)63-39(13)52(77)64-40(14)56(81)69(21)43(30-34(4)5)57(82)70(22)44(31-35(6)7)58(83)72(24)48(37(10)11)61(86)73(49)25/h33-44,46-51,74,76H,26-32H2,1-25H3,(H,63,78)(H,64,77)(H,65,80)(H,66,79)
• Standard InChIKey: HDCRMQFSACUFMR-UHFFFAOYSA-N
• SMILES: CCCCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)C(C)(C)C)C)C)C(C)O)O
• Canonical SMILES: CCCCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)C(C)(C)C)C)C)C(C)O)O
• Purity: HPLC>98%
• Synonyms: Cyclosporin A, 6-((R-(R*,R*))-3-hydroxy-N,4-dimethyl-L-2-aminooctanoic acid)-7-L-threonine-; dihydrocyclosporin C
• PubChem Compound: 196411
• Last Modified: Dec 23 2021